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Compound of Interest

Compound Name: 2,3,4,6-Tetrachloroanisole

Cat. No.: B186961

An In-Depth Technical Guide to 1,2,3,5-Tetrachloro-4-methoxybenzene

This technical guide provides a comprehensive overview of the fundamental structural and
physicochemical properties of 1,2,3,5-tetrachloro-4-methoxybenzene. The information is
intended for researchers, scientists, and professionals in the field of drug development and
chemical synthesis.

Chemical Identity

1,2,3,5-Tetrachloro-4-methoxybenzene, also known by synonyms such as 2,3,4,6-
tetrachloroanisole, is a chlorinated aromatic organic compound.[1] It belongs to the class of
organic compounds known as anisoles, which are characterized by a methoxy group attached
to a benzene ring.[1]
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Identifier Value Source(s)
1,2,3,5-tetrachloro-4-

IUPAC Name [2]
methoxybenzene

CAS Number 938-22-7 [21[31[4]

Chemical Formula C7H4ClaO [21[31[4]

Molecular Weight 245.92 g/mol [3]

, COC1=C(C(=C(C=Cc1cncncl

Canonical SMILES . [1112]
ITXDBGLYYSJINPK-

InChl Key [21[3][4]
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2,3,4,6-Tetrachloroanisole,
Synonyms Anisole, 2,3,4,6-tetrachloro-, [1103114]

2,4,5,6-Tetrachloroanisole

Physicochemical Properties

The following table summarizes the key experimental and computed physicochemical
properties of 1,2,3,5-tetrachloro-4-methoxybenzene.

Property Value Source(s)
Physical Description Solid [2]
Melting Point 64 - 65 °C [2]

LogP (Octanol/Water Partition

4.75 [2]
Coefficient)

Molecular Structure

The molecular structure of 1,2,3,5-tetrachloro-4-methoxybenzene consists of a benzene ring
substituted with four chlorine atoms at positions 1, 2, 3, and 5, and a methoxy group at position
4.
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Molecular structure of 1,2,3,5-tetrachloro-4-methoxybenzene.

Experimental Data

Spectroscopic data for 1,2,3,5-tetrachloro-4-methoxybenzene is available from the National
Institute of Standards and Technology (NIST) database. This includes:

o Mass spectrum (electron ionization)[4]

« Gas Chromatography data[4]

Experimental Protocols

Detailed experimental protocols for the synthesis of 1,2,3,5-tetrachloro-4-methoxybenzene are
not readily available in the public domain literature. General synthetic routes for polychlorinated
anisoles may involve the chlorination of a methoxybenzene precursor or the methylation of a
corresponding polychlorophenol. However, specific reaction conditions, catalysts, and
purification methods for this particular isomer have not been detailed in the searched
resources.
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Biological Activity and Signaling Pathways

Based on available literature, there is limited information regarding the specific biological
activities or associated signaling pathways for 1,2,3,5-tetrachloro-4-methoxybenzene. One
source indicates that 2,3,4,6-Tetrachloroanisole is a metabolite found in or produced by
Saccharomyces cerevisiae.[2] Further research is required to elucidate any potential
pharmacological or toxicological effects and to understand its interactions with biological
systems. Consequently, no signaling pathway diagrams can be provided at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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